Cas no 1024619-72-4 ((2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile)

• Product Name: (2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile
• CAS No: 1024619-72-4
• MF: C₁₄H₁₄F₂N₂O
• MW: 264.270570278168
• MDL: MFCD00245114
• CID: 4568404
• Update Time: 2025-05-30

(2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(2,4-difluoroanilino)methylidene]-4,4-dimethyl-3-oxopentanenitrile
• (2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile

• MDL： MFCD00245114
• Inchi： 1S/C14H14F2N2O/c1-14(2,3)13(19)9(7-17)8-18-12-5-4-10(15)6-11(12)16/h4-6,8,18H,1-3H3/b9-8-
• InChI Key： GREVDAHPDOXKBZ-HJWRWDBZSA-N
• SMILES： C(#N)/C(=C/NC1=CC=C(F)C=C1F)/C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.107419g/mol
• Monoisotopic Mass: 264.107419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 264.27g/mol
• XLogP3: 3.8
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile

Introduction to (2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile (CAS No. 1024619-72-4)

(2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile (CAS No. 1024619-72-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of α-cyanoacrylates and is characterized by its unique structural features, including a cyano group, a methylidene bridge, and a difluorophenyl substituent. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The chemical structure of (2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile is defined by its Z configuration at the double bond, which is crucial for its biological activity. The presence of the difluorophenyl group enhances the compound's lipophilicity and stability, while the cyano group imparts additional reactivity and functional versatility. These features collectively contribute to the compound's ability to interact with specific biological targets, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of (2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key enzymes involved in the pathogenesis of these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, the compound may help to improve cognitive function and slow disease progression.

In addition to its neuroprotective properties, (2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile has also shown promise in the field of cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation, such as the PI3K/AKT pathway and the MAPK/ERK pathway.

The pharmacokinetic properties of (2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic dosing regimens. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile in human subjects. Early-phase trials have demonstrated promising results in terms of tolerability and preliminary efficacy signals. These findings have paved the way for more advanced clinical studies to further investigate the therapeutic potential of this compound.

The synthesis of (2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the cyanoacrylate intermediate, followed by condensation with an appropriate amine derivative to introduce the difluorophenyl substituent. The final step involves stereoselective control to achieve the desired Z configuration at the double bond.

In conclusion, (2Z)-2-{[(2,4-difluorophenyl)amino]methylidene}-4,4-dimethyl-3-oxopentanenitrile (CAS No. 1024619-72-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and cancer. Ongoing clinical trials will provide valuable insights into its safety and efficacy profile, potentially leading to new treatment options for patients in need.